4-(Tert-butoxy)-2-methoxyphenol
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Description
4-(Tert-butoxy)-2-methoxyphenol is a phenolic derivative characterized by a tert-butoxy group (–O–C(CH₃)₃) at the para (4th) position and a methoxy (–OCH₃) group at the ortho (2nd) position on the aromatic ring. Applications may include pharmaceutical intermediates, antioxidants, or bioactive agents, inferred from structurally related derivatives with demonstrated analgesic, insecticidal, or antimicrobial properties .
Properties
Molecular Formula |
C11H16O3 |
|---|---|
Molecular Weight |
196.24 g/mol |
IUPAC Name |
2-methoxy-4-[(2-methylpropan-2-yl)oxy]phenol |
InChI |
InChI=1S/C11H16O3/c1-11(2,3)14-8-5-6-9(12)10(7-8)13-4/h5-7,12H,1-4H3 |
InChI Key |
QRQURVLVFXITNW-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC1=CC(=C(C=C1)O)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(Tert-butoxy)-2-methoxyphenol can be achieved through several methods. One common approach involves the alkylation of 2-methoxyphenol with tert-butyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like acetone or dimethylformamide (DMF) at elevated temperatures.
Industrial Production Methods
On an industrial scale, the production of 4-(Tert-butoxy)-2-methoxyphenol may involve continuous flow processes to enhance efficiency and yield. Flow microreactor systems have been developed to introduce the tert-butoxy group into various organic compounds, providing a more sustainable and versatile approach compared to traditional batch processes .
Chemical Reactions Analysis
Types of Reactions
4-(Tert-butoxy)-2-methoxyphenol undergoes several types of chemical reactions, including:
Oxidation: The phenolic group can be oxidized to form quinones.
Reduction: The compound can be reduced to form corresponding alcohols.
Substitution: Electrophilic aromatic substitution reactions can occur, where the tert-butoxy and methoxy groups influence the reactivity of the benzene ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.
Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for halogenation or nitration reactions, respectively.
Major Products Formed
Oxidation: Quinones and related compounds.
Reduction: Alcohols and other reduced derivatives.
Substitution: Halogenated or nitrated phenolic compounds.
Scientific Research Applications
4-(Tert-butoxy)-2-methoxyphenol has a wide range of applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential antioxidant properties due to the presence of the phenolic group.
Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and antimicrobial activities.
Industry: Utilized in the production of polymers, resins, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 4-(Tert-butoxy)-2-methoxyphenol involves its interaction with various molecular targets and pathways:
Antioxidant Activity: The phenolic group can donate hydrogen atoms to neutralize free radicals, thereby exhibiting antioxidant properties.
Enzyme Inhibition: The compound may inhibit certain enzymes involved in inflammatory pathways, contributing to its anti-inflammatory effects.
Cellular Pathways: It can modulate signaling pathways related to cell growth and apoptosis, making it a potential candidate for cancer research.
Comparison with Similar Compounds
Structural Comparisons
The structural features of 4-(tert-butoxy)-2-methoxyphenol and its analogues are critical to their physicochemical and biological behaviors:
Key Observations :
- The tert-butoxy group in the target compound enhances lipophilicity compared to polar substituents (e.g., carboximidoyl in PAPVN) .
- Chloropropyl and tert-butoxypropyl groups introduce reactive sites for further chemical modifications .
Key Observations :
- Acid-catalyzed condensation and hydrohalogenation are common for introducing functional groups .
- Sterically hindered tert-butoxy groups may require specialized catalysts or protection-deprotection strategies .
Physicochemical Properties
Substituents dictate spectral and physical characteristics:
Key Observations :
- Bulky tert-butoxy groups likely reduce water solubility but enhance membrane permeability .
- Chlorine substituents increase molecular weight and polarity .
Key Observations :
- PAPVN’s amidine group may enhance COX-2 binding affinity, though clinical efficacy remains comparable to paracetamol .
Key Observations :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
